Cas no 2248320-63-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-dichlorobut-3-enoate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-dichlorobut-3-enoate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-dichlorobut-3-enoate
- EN300-6513290
- 2248320-63-8
-
- Inchi: 1S/C12H7Cl2NO4/c13-9(14)5-6-10(16)19-15-11(17)7-3-1-2-4-8(7)12(15)18/h1-5H,6H2
- InChI Key: NGTUWHNZCHQBLC-UHFFFAOYSA-N
- SMILES: Cl/C(=C/CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)/Cl
Computed Properties
- Exact Mass: 298.9752131g/mol
- Monoisotopic Mass: 298.9752131g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 63.7Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-dichlorobut-3-enoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6513290-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-dichlorobut-3-enoate |
2248320-63-8 | 0.05g |
$1032.0 | 2023-05-25 | ||
| Enamine | EN300-6513290-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-dichlorobut-3-enoate |
2248320-63-8 | 0.1g |
$1081.0 | 2023-05-25 | ||
| Enamine | EN300-6513290-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-dichlorobut-3-enoate |
2248320-63-8 | 0.25g |
$1131.0 | 2023-05-25 | ||
| Enamine | EN300-6513290-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-dichlorobut-3-enoate |
2248320-63-8 | 0.5g |
$1180.0 | 2023-05-25 | ||
| Enamine | EN300-6513290-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-dichlorobut-3-enoate |
2248320-63-8 | 1g |
$1229.0 | 2023-05-25 | ||
| Enamine | EN300-6513290-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-dichlorobut-3-enoate |
2248320-63-8 | 2.5g |
$2408.0 | 2023-05-25 | ||
| Enamine | EN300-6513290-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-dichlorobut-3-enoate |
2248320-63-8 | 5g |
$3562.0 | 2023-05-25 | ||
| Enamine | EN300-6513290-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-dichlorobut-3-enoate |
2248320-63-8 | 10g |
$5283.0 | 2023-05-25 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-dichlorobut-3-enoate Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-dichlorobut-3-enoate
Chemical Profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-dichlorobut-3-enoate (CAS No. 2248320-63-8)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-dichlorobut-3-enoate, identified by its unique Chemical Abstracts Service (CAS) number 2248320-63-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic ester exhibits a complex molecular architecture that positions it as a versatile intermediate in the development of novel therapeutic agents. The presence of both dioxo and dichlorobutenoate functional groups suggests potential reactivity patterns that are valuable for medicinal chemistry applications.
The compound’s core structure, derived from 1H-isoindole, provides a scaffold that is commonly explored in drug discovery due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The dioxo moiety, specifically, often serves as a key pharmacophore in molecules designed to modulate enzyme activity or receptor binding. In recent years, derivatives of isoindole have been investigated for their potential in treating neurological disorders, inflammation, and infectious diseases.
Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Studies indicate that the electron-withdrawing nature of the dioxo group can enhance the binding affinity of the molecule to its target site. Additionally, the 4,4-dichlorobut-3-enoyl substituent introduces electrophilic centers that may participate in further derivatization or metabolic transformations. These features make 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-dichlorobut-3-enoate a promising candidate for further exploration in synthetic chemistry.
In the context of modern drug development, the synthesis of this compound has been optimized to improve yield and purity while minimizing hazardous byproducts. Advances in catalytic methods have allowed for more efficient transformations of the key functional groups. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the isoindole core with high regioselectivity. Such methodologies align with green chemistry principles by reducing waste and energy consumption.
The pharmacological potential of 1H-isoindole derivatives has been further highlighted by recent preclinical studies. Researchers have demonstrated that certain isoindole-based compounds exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in pain and inflammation pathways. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-dichlorobut-3-enoate, including its oxygen-rich heterocycle and electrophilic side chain, may contribute to its ability to modulate these pathways effectively.
From a synthetic perspective, the ester functionality in this compound offers opportunities for further derivatization into amides or other bioactive molecules. Such transformations are often employed to enhance solubility or improve pharmacokinetic properties. Additionally, the dichloro-substituted double bond provides a handle for metal-catalyzed reactions, enabling diversification of the molecular structure while maintaining biological relevance.
The compound’s stability under various storage conditions has also been evaluated as part of its characterization. Thermal gravimetric analysis (TGA) and differential scanning calorimetry (DSC) have revealed that it maintains structural integrity over prolonged periods when stored at controlled temperatures. This stability is crucial for both industrial-scale production and long-term research applications.
In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-dichlorobut-3-enoyl (CAS No. 2248320-63) represents a structurally intriguing molecule with significant pharmaceutical promise. Its unique combination of functional groups makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new biological targets and synthetic strategies,this compound is poised to play an important role in future drug discovery efforts.
2248320-63-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4,4-dichlorobut-3-enoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)